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Compound of Interest

Compound Name:
Phenylalanylphenylalanine methyl

ester

Cat. No.: B077688 Get Quote

This technical guide provides a comprehensive overview of Phenylalanylphenylalanine
methyl ester (Phe-Phe-OMe), a dipeptide derivative of interest to researchers in drug

development, biochemistry, and materials science. This document details its chemical

structure, physicochemical properties, synthesis protocols, and known biological activities,

presenting a consolidated resource for scientific professionals.

Chemical Structure and Formula
Phenylalanylphenylalanine methyl ester is a dipeptide composed of two phenylalanine

residues. The N-terminal phenylalanine is linked via a peptide bond to the nitrogen of the C-

terminal phenylalanine, which has its carboxyl group esterified with a methyl group.

The standard representation for the L-isomer is L-Phenylalanyl-L-phenylalanine methyl ester.

Chemical Formula: C₁₉H₂₂N₂O₃[1]

IUPAC Name: methyl (2S)-2-[[(2S)-2-amino-3-phenylpropanoyl]amino]-3-phenylpropanoate[1]

Abbreviation: Phe-Phe-OMe[1]

CAS Number: 13082-29-6[1]

Physicochemical and Quantitative Data
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Quantitative data for Phenylalanylphenylalanine methyl ester is limited in publicly accessible

databases. The following tables summarize computed physicochemical properties from

PubChem and experimental data found for a closely related N-acetylated analogue.

Table 1: Computed Physicochemical Properties of
Phenylalanylphenylalanine Methyl Ester

Property Value Source

Molecular Weight 326.4 g/mol PubChem[1]

Exact Mass 326.16304257 Da PubChem[1]

XLogP3 1.8 PubChem[1]

Topological Polar Surface Area 81.4 Å² PubChem[1]

Hydrogen Bond Donor Count 2 PubChem

Hydrogen Bond Acceptor

Count
3 PubChem

Rotatable Bond Count 7 PubChem

Table 2: Experimental Data for N-Acetyl-L-phenylalanyl-
L-phenylalanine methyl ester (Ac-Phe-Phe-OMe)

Property Value Source

Melting Point 170-171 °C [2]

¹H NMR (400 MHz, CDCl₃) δ 1.90 (3H, s, Acetyl-CH₃) [2]

Note: The ¹H NMR data provided is only for the acetyl group protons of the N-acetylated

derivative. Full spectral data for the unprotected dipeptide methyl ester is not readily available

in the surveyed literature.

Experimental Protocols
A specific, detailed experimental protocol for the synthesis of the unprotected

Phenylalanylphenylalanine methyl ester is not explicitly detailed in a single source.
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However, based on standard solution-phase peptide synthesis methodologies reported in the

literature, a reliable protocol can be constructed. The following procedure uses HBTU as a

coupling agent, a common and effective method for peptide bond formation.

Synthesis of L-Phenylalanyl-L-phenylalanine Methyl
Ester
This protocol involves the coupling of an N-protected phenylalanine with L-phenylalanine

methyl ester, followed by the deprotection of the N-terminal protecting group.

Materials:

N-Boc-L-phenylalanine (Boc-Phe-OH)

L-Phenylalanine methyl ester hydrochloride (H-Phe-OMe·HCl)

2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate (HBTU)

N,N-Diisopropylethylamine (DIPEA)

Dichloromethane (DCM), anhydrous

1 M Hydrochloric acid (HCl)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Trifluoroacetic acid (TFA)

Silica gel for column chromatography

Protocol:

Preparation of L-Phenylalanine methyl ester free amine:
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Dissolve L-Phenylalanine methyl ester hydrochloride (1.0 eq) in distilled water.

Add saturated sodium bicarbonate solution slowly while stirring until the pH reaches ~8-9

to neutralize the hydrochloride and form the free amine.

Extract the aqueous solution three times with dichloromethane.

Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under

reduced pressure to yield the free amine of L-phenylalanine methyl ester as an oil. Use

immediately in the next step.

Peptide Coupling:

In a round-bottom flask under a nitrogen atmosphere, dissolve N-Boc-L-phenylalanine (1.0

eq) in anhydrous dichloromethane.

Add HBTU (1.0 eq) and DIPEA (2.0 eq) to the solution and stir for 5 minutes to pre-

activate the carboxylic acid.

Add a solution of the prepared L-phenylalanine methyl ester free amine (1.0 eq) in

anhydrous dichloromethane to the reaction mixture.

Stir the reaction at room temperature for 12 hours. Monitor the reaction progress by Thin

Layer Chromatography (TLC).

Work-up and Purification of Boc-Phe-Phe-OMe:

Filter the reaction mixture if a precipitate has formed.

Wash the organic solution sequentially with 1 M HCl, saturated NaHCO₃ solution, and

brine.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced

pressure.

Purify the crude product by silica gel column chromatography to obtain pure N-Boc-L-

phenylalanyl-L-phenylalanine methyl ester (Boc-Phe-Phe-OMe).
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N-terminal Deprotection:

Dissolve the purified Boc-Phe-Phe-OMe in a solution of 25-50% Trifluoroacetic acid (TFA)

in dichloromethane.

Stir the mixture at room temperature for 1-2 hours.

Remove the solvent and excess TFA under reduced pressure.

The resulting product is the TFA salt of L-Phenylalanyl-L-phenylalanine methyl ester. To

obtain the free base, dissolve the residue in dichloromethane and wash with a mild base

like saturated NaHCO₃ solution, then dry and concentrate.

The following diagram illustrates the general workflow for the synthesis of

Phenylalanylphenylalanine methyl ester.

Step 1: Free Amine Preparation Step 2: Peptide Coupling

Step 3: Deprotection

H-Phe-OMe·HCl

H-Phe-OMe (Free Amine)

Neutralization

Base (e.g., NaHCO₃)

Boc-Phe-Phe-OMe

Coupling Reaction

Boc-Phe-OH

Activated Ester

HBTU, DIPEA

H-Phe-Phe-OMe

Boc Removal

TFA
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Click to download full resolution via product page

Caption: General workflow for the synthesis of Phenylalanylphenylalanine methyl ester.

Biological Activity and Potential Mechanisms of
Action
Direct research into the biological activity and signaling pathways of

Phenylalanylphenylalanine methyl ester is sparse. However, studies on the parent dipeptide,

Phenylalanylphenylalanine, and related structures provide valuable insights into its potential

roles.

Association with Cancer and Inflammation
A recent study identified higher levels of the dipeptide phenylalanylphenylalanine in advanced

stages of ovarian cancer (OC IV)[3]. Elevated levels of phenylalanine and its metabolites have

been previously associated with inflammatory conditions. Phenylalanine metabolism is also

known to influence T-cell proliferation and activation, suggesting a potential link between this

dipeptide and the tumor microenvironment's immune response[3]. Further research is needed

to elucidate the specific role of Phenylalanylphenylalanine and its methyl ester in cancer

progression and immune modulation.

Antimicrobial Activity
Research on self-assembling diphenylalanine has demonstrated intrinsic antibacterial

capabilities. These dipeptide nanostructures have been shown to inhibit bacterial growth by

causing significant disruption to the bacterial morphology, leading to membrane permeation

and depolarization. This suggests a mechanism of action that involves direct physical

interaction with and disruption of the bacterial cell membrane[4]. While this research focuses

on the non-esterified dipeptide, it points to a potential application area for related structures like

Phe-Phe-OMe.

The following diagram provides a simplified representation of the proposed membrane

disruption mechanism.
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Caption: Proposed antibacterial mechanism via membrane disruption by dipeptide

nanostructures.

Conclusion
Phenylalanylphenylalanine methyl ester is a dipeptide derivative with emerging biological

relevance. While comprehensive experimental data on the compound itself is not widely

available, research on related structures suggests potential roles in inflammation, cancer

biology, and as a precursor for antimicrobial materials. The synthesis protocols, though not

standardized for this specific molecule, can be reliably adapted from established peptide

chemistry. This guide serves as a foundational resource to encourage and facilitate further

investigation into the properties and applications of this intriguing dipeptide ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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